Cas no 70661-66-4 (<br>3-(4-Chloro-benzenesulfonylmethyl)-[1,2,4]oxadiazole-5-carboxylic acid ethy l ester)

• Product Name: <br>3-(4-Chloro-benzenesulfonylmethyl)-[1,2,4]oxadiazole-5-carboxylic acid ethy l ester
• CAS No: 70661-66-4
• MF: C₁₂H₁₁ClN₂O₅S
• MW: 330.744140863419
• CID: 3102346
• PubChem ID: 2743724
• Update Time: 2025-04-21

<br>3-(4-Chloro-benzenesulfonylmethyl)-[1,2,4]oxadiazole-5-carboxylic acid ethy l ester Chemical and Physical Properties

Names and Identifiers

• <br>3-(4-Chloro-benzenesulfonylmethyl)-[1,2,4]oxadiazole-5-carboxylic acid ethy l ester
• ETHYL 3-([(4-CHLOROPHENYL)SULFONYL]METHYL)-1,2,4-OXADIAZOLE-5-CARBOXYLATE
• SCHEMBL11553221
• ethyl 3-{[(4-chlorophenyl)sulfonyl]methyl}-1,2,4-oxadiazole-5-carboxylate
• STK784018
• CS-0319533
• SR-01000642290-1
• Oprea1_797151
• HMS565F21
• Ethyl 3-(((4-chlorophenyl)sulfonyl)methyl)-1,2,4-oxadiazole-5-carboxylate
• Maybridge1_008403
• CCG-53102
• AKOS001728297
• ethyl 3-[(4-chlorophenyl)sulfonylmethyl]-1,2,4-oxadiazole-5-carboxylate
• ETHYL 3-[(4-CHLOROBENZENESULFONYL)METHYL]-1,2,4-OXADIAZOLE-5-CARBOXYLATE
• 70661-66-4

• Inchi： 1S/C12H11ClN2O5S/c1-2-19-12(16)11-14-10(15-20-11)7-21(17,18)9-5-3-8(13)4-6-9/h3-6H,2,7H2,1H3
• InChI Key： BWZWKASVSQRWHM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(CC1=NOC(C(=O)OCC)=N1)(=O)=O

Computed Properties

• Exact Mass: 330.0077203Da
• Monoisotopic Mass: 330.0077203Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds